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Compound of Interest

Compound Name: Benzyl-PEG7-THP

Cat. No.: B11827200

Essential Safety and Handling Guide for Benzyl-
PEG7-THP

This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans for handling Benzyl-PEG7-THP, a PEG-based PROTAC linker used in the
synthesis of Proteolysis Targeting Chimeras (PROTACS). The following information is intended
for researchers, scientists, and drug development professionals to ensure safe laboratory
practices and environmental protection.

Chemical Identifier:

o CAS Number: 230620-75-4

e Molecular Formula: C26H4409
e Molecular Weight: 500.62

Hazard ldentification: According to the Safety Data Sheet (SDS), Benzyl-PEG7-THP presents
the following hazards:

o Harmful if swallowed (Acute toxicity, Oral, Category 4).[1]

» Very toxic to aquatic life with long-lasting effects (Acute aquatic toxicity, Category 1; Chronic
aquatic toxicity, Category 1).[1]
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Personal Protective Equipment (PPE)

When handling Benzyl-PEG7-THP, it is crucial to use appropriate personal protective
equipment to minimize exposure risk. The following PPE is recommended:

PPE Category Recommended Equipment

) Chemical safety goggles or a face shield should
Eye Protection _
be worn to protect against splashes.[2][3][4]

Chemical-resistant gloves, such as nitrile or
] neoprene, should be worn. Gloves should be
Hand Protection ) ] ]
inspected before use and changed immediately

if contaminated.

A laboratory coat is required to protect street
) clothing and skin from contamination. For
Body Protection ] ] ] )
procedures with a higher risk of splashing,

consider a chemical-resistant apron or coveralls.

Work should be conducted in a well-ventilated
area or under a chemical fume hood to avoid
_ _ inhalation of any aerosols or dust. If ventilation
Respiratory Protection o ) ) )
is inadequate or if there is a risk of
aerosolization, a NIOSH-approved respirator

may be necessary.

Operational and Handling Procedures

Storage:
» Store in a tightly sealed vial in a cool, dry, and well-ventilated area.
o For long-term storage, keep the powder at -20°C, where it can be stable for up to 24 months.

¢ Stock solutions in DMSO can be stored at -20°C for up to one month or at -80°C for up to six
months.
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» Before use, allow the product to equilibrate to room temperature for at least one hour prior to
opening the vial.

Handling:

Wash hands and skin thoroughly after handling.

Do not eat, drink, or smoke in the laboratory area where this chemical is handled.

Avoid direct contact with skin and eyes.

Prepare and use solutions on the same day whenever possible.
First Aid Measures:

« If Swallowed: Call a poison center or doctor if you feel unwell. Rinse mouth with water. Do
NOT induce vomiting.

o Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly
with large amounts of water.

o Eye Contact: Immediately flush eyes with large amounts of water, removing contact lenses if
present. Seek prompt medical attention.

 Inhalation: Move the person to fresh air. If breathing is difficult, provide respiratory support.
Spill and Disposal Plan
Spill Management:

o Evacuate and Ventilate: Ensure the area is well-ventilated and evacuate personnel if
necessary.

o Containment: Prevent further leakage or spillage. Keep the product away from drains and
water courses.

o Absorption: Absorb the spill with an inert, non-combustible material such as sand,
diatomaceous earth, or universal binders.
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o Collection: Carefully collect the absorbed material and place it into a sealed, labeled
container for hazardous waste.

» Decontamination: Clean the spill area and any contaminated equipment by scrubbing with
alcohol.

Waste Disposal:

e Chemical Waste: Dispose of unused Benzyl-PEG7-THP and any solutions containing it as
hazardous chemical waste. All waste must be disposed of in an approved waste disposal
plant. Do not pour down the drain.

» Contaminated Materials: Any materials that have come into contact with Benzyl-PEG7-THP,
including gloves, absorbent pads, and labware, must be collected in a designated, sealed
container and disposed of as hazardous waste.

o Labeling: Ensure all waste containers are clearly labeled with the contents.

e Regulations: Follow all local, state, and federal regulations for hazardous waste disposal.
Consult your institution's environmental health and safety (EHS) department for specific
guidance.

Workflow for Safe Handling of Benzyl-PEG7-THP
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Caption: Workflow for the safe handling and disposal of Benzyl-PEG7-THP.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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